Cas no 1500002-93-6 (4-methyl-5-(pyrrolidin-2-yl)-1H-imidazole)

• Product Name: 4-methyl-5-(pyrrolidin-2-yl)-1H-imidazole
• CAS No: 1500002-93-6
• MF: C₈H₁₃N₃
• MW: 151.208921194077
• CID: 6422325
• PubChem ID: 82594903
• Update Time: 2025-05-20

4-methyl-5-(pyrrolidin-2-yl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 4-methyl-5-(pyrrolidin-2-yl)-1H-imidazole
• 1H-Imidazole, 4-methyl-5-(2-pyrrolidinyl)-
• 1500002-93-6
• EN300-1837590

• Inchi： 1S/C8H13N3/c1-6-8(11-5-10-6)7-3-2-4-9-7/h5,7,9H,2-4H2,1H3,(H,10,11)
• InChI Key： RUBZXWFTXDACPI-UHFFFAOYSA-N
• SMILES： C1NC(C2CCCN2)=C(C)N=1

Computed Properties

• Exact Mass: 151.110947427g/mol
• Monoisotopic Mass: 151.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 40.7Ų

Experimental Properties

• Density: 1.105±0.06 g/cm3(Predicted)
• Boiling Point: 373.0±30.0 °C(Predicted)
• pka: 14.71±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 4-methyl-5-(pyrrolidin-2-yl)-1H-imidazole

4-Methyl-5-(pyrrolidin-2-yl)-1H-imidazole: A Comprehensive Guide to Its Properties and Applications

4-Methyl-5-(pyrrolidin-2-yl)-1H-imidazole (CAS No. 1500002-93-6) is a unique heterocyclic compound that has garnered significant attention in the fields of medicinal chemistry and drug discovery. This compound, characterized by its imidazole core and pyrrolidine substituent, exhibits intriguing chemical properties that make it a valuable building block for pharmaceutical research. In this article, we delve into the molecular structure, synthesis, and potential applications of this compound, while also addressing some of the most frequently asked questions in the scientific community.

The molecular structure of 4-methyl-5-(pyrrolidin-2-yl)-1H-imidazole combines the aromaticity of the imidazole ring with the flexibility of the pyrrolidine moiety. This hybrid structure contributes to its diverse reactivity and potential as a scaffold for drug design. Researchers have explored its role in modulating biological targets, particularly in the context of enzyme inhibition and receptor binding. The compound's CAS number 1500002-93-6 serves as a unique identifier in chemical databases, facilitating its study and application in various research projects.

One of the most compelling aspects of 4-methyl-5-(pyrrolidin-2-yl)-1H-imidazole is its potential therapeutic applications. Recent studies have investigated its derivatives as candidates for treating neurological disorders, given their ability to interact with neurotransmitter systems. The imidazole-pyrrolidine framework is particularly interesting for designing molecules that can cross the blood-brain barrier, a critical factor in central nervous system drug development. This aligns with current trends in precision medicine and targeted therapy, where researchers seek compounds with specific pharmacological profiles.

The synthesis of 4-methyl-5-(pyrrolidin-2-yl)-1H-imidazole typically involves multi-step organic reactions that highlight the versatility of modern synthetic chemistry. Key steps often include the formation of the imidazole core followed by strategic functionalization with the pyrrolidine group. These synthetic approaches are continuously refined to improve yields and purity, addressing one of the most common challenges in heterocyclic compound production. The compound's stability under various conditions makes it suitable for further derivatization, expanding its utility in chemical libraries.

In the context of current research trends, 4-methyl-5-(pyrrolidin-2-yl)-1H-imidazole derivatives are being explored for their potential in addressing antibiotic resistance. The structural features of this compound offer opportunities to develop novel antimicrobial agents that can circumvent existing resistance mechanisms. This application is particularly relevant given the global health concern about superbugs and the urgent need for new classes of antibiotics. The scientific community is actively investigating how modifications to the imidazole-pyrrolidine structure can enhance antimicrobial activity while maintaining favorable pharmacokinetic properties.

From a commercial perspective, the demand for specialized heterocyclic compounds like 4-methyl-5-(pyrrolidin-2-yl)-1H-imidazole (CAS 1500002-93-6) continues to grow. Pharmaceutical companies and research institutions seek high-quality batches of this compound for screening purposes and lead optimization. Suppliers are responding by developing scalable synthesis protocols and rigorous quality control measures to meet these demands. The compound's market potential is further enhanced by its versatility in various research applications beyond drug discovery, including materials science and catalysis.

Analytical characterization of 4-methyl-5-(pyrrolidin-2-yl)-1H-imidazole presents interesting challenges and opportunities for chemists. Advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are employed to confirm its structure and purity. These analytical methods are crucial for ensuring reproducibility in research applications and for guiding the optimization of synthetic routes. The compound's distinctive spectral signatures, particularly in proton NMR, serve as valuable fingerprints for quality assessment in both academic and industrial settings.

Looking to the future, 4-methyl-5-(pyrrolidin-2-yl)-1H-imidazole represents a promising platform for innovation in multiple scientific disciplines. Its structural features continue to inspire novel synthetic methodologies and potential therapeutic applications. As computational chemistry and artificial intelligence play increasingly important roles in drug discovery, compounds with well-defined scaffolds like this imidazole-pyrrolidine hybrid will likely see expanded use in virtual screening and molecular design. The ongoing exploration of this compound's potential underscores the dynamic nature of chemical research and its capacity to address pressing scientific challenges.

For researchers working with 4-methyl-5-(pyrrolidin-2-yl)-1H-imidazole (CAS 1500002-93-6), proper handling and storage are essential to maintain its integrity. While not classified as hazardous under standard conditions, appropriate laboratory practices should be followed to ensure safety and preserve the compound's stability. Documentation of experimental procedures and results contributes to the growing body of knowledge about this interesting molecule and its derivatives, facilitating future breakthroughs in chemical and pharmaceutical sciences.